Cas no 118712-60-0 ((S)-(+)-Glycidyl-4-nitrobenzenesulfonate)

(S)-(+)-Glycidyl-4-nitrobenzenesulfonate Properties

Names and Identifiers

• (S)-(+)-Glycidyl-4-nitrobenzenesulfonate
• (S)-Glycidyl 4-Nitrobenzenesulfonate
• (S)-(+)-Glycidyl-4-nitrobenzoate
• (S)-Glycidyl-4-nosylate
• (-)-Glycidyl tosylate
• (2s)-(+)-glyci
• (2S)-glycidyl 4-toluenesulfonate
• (R)-(-)-Glycidyl p-toluenesulfonate
• (R)-(-)-Glycidyl tosylate
• (R)-Glycidyl tosylate
• (S)-(+)-glycidyl nosylate
• (S)-glycidyl nosylate
• (S)-glycidyl p-toluenesulfonate
• (S)-Glycidyl tosylate
• (S)-glycidyl-3-nosylate
• CCRIS 6399
• Oxiranemethanol, 4-methylbenzenesulfonate, (R)-
• toluene-4-sulfonic acid (S)-1-oxiranylmethyl ester
• 4-Nitrobenzenesulfonic Acid (S)-Glycidyl Ester
• Benzenesulfonicacid, 4-nitro-, (2S)-oxiranylmethyl ester (9CI)
• Benzenesulfonic acid,4-nitro-, oxiranylmethyl ester, (S)-
• (2S)-(+)-Glycidyl nosylate
• (S)-(2,3-Epoxypropan-1-yl) 4-nitrobenzenesulfonate
• (S)-Glycidyl p-nitrobenzenesulfonate
• 4-Nitrobenzenesulfonic acid (2S)-oxiranylmethyl ester
• (S)-Glycidil-4-Nosylate
• (2S)-(+)-GLYCIDYL 4-NITROBENZOATE
• (S)-oxiran-2-ylmethyl 4-nitrobenzenesulfonate
• Benzenesulfonic acid,4-nitro-, (2S)-2-oxiranylmethyl ester
• (S)-(+)-GLYCIDYL-4-NITRO BENZENESULFONATE
• (S)-(+)-GLYCIDYL-4-NITRO BENZENESULFONATE 99+%
• PubChem14088
• CXYDYDCHYJXOEY-QMMMGPOBSA-N
• CG0018
• U263
• BC213490
• G0411
• 712G
• Benzenesulfonic acid, 4-nitro-, (2S)-oxiranylmethyl ester
• 118712-60-0
• AKOS015890571
• A804078
• AS-17282
• D73328
• AC-18293
• CS-0064816
• [(2S)-oxiran-2-yl]methyl 4-nitrobenzenesulfonate
• SCHEMBL1164097
• MFCD08460170
• (S)-oxiran-2-ylmethyl4-nitrobenzenesulfonate
• (2s)-oxiran-2-ylmethyl 4-nitrobenzenesulfonate
• (S)-(+)-Glycidyl-4-nitro benzenesulfonate
• (S)-(+)-Glycidyl nosylate
• (S)-Glycidyl nosylate
• (S)-(+)-GLYCIDYL-4-NITROBENZOATE
• +Expand

• MDL： MFCD00064490
• InChIKey： CXYDYDCHYJXOEY-QMMMGPOBSA-N
• Inchi： 1S/C9H9NO6S/c11-10(12)7-1-3-9(4-2-7)17(13,14)16-6-8-5-15-8/h1-4,8H,5-6H2/t8-/m0/s1
• SMILES： S(C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-])(=O)(=O)OC([H])([H])[C@]1([H])C([H])([H])O1

Computed Properties

• Exact Mass: 259.01507
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 259.015
• Heavy Atom Count: 17
• Complexity: 375
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 110

Experimental Properties

• LogP: 2.30290
• PSA: 99.04
• Refractive Index: 1.585
• Boiling Point: 440.3°C at 760 mmHg
• Melting Point: 80.0 to 86.0 deg-C
• Flash Point: 220.1°C
• Density: 1.527